Cas no 172469-75-9 (2(1H)-Pyridinone, 5-ethyl-4-hydroxy-6-methyl-)

2(1H)-Pyridinone, 5-ethyl-4-hydroxy-6-methyl- structure
172469-75-9 structure
Product Name:2(1H)-Pyridinone, 5-ethyl-4-hydroxy-6-methyl-
CAS No:172469-75-9
MF:C8H11NO2
MW:153.178442239761
CID:1354501
PubChem ID:54707343
Update Time:2025-04-20

2(1H)-Pyridinone, 5-ethyl-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-ethyl-4-hydroxy-6-methyl-
    • 172469-75-9
    • SCHEMBL15948043
    • 5-Ethyl-4-hydroxy-6-methyl-2(1H)-pyridinone
    • SSTDHRRYEGDLAD-UHFFFAOYSA-N
    • 5-ethyl-4-hydroxy-6-methyl-1H-pyridin-2-one
    • SCHEMBL6024645
    • DB-427881
    • Inchi: 1S/C8H11NO2/c1-3-6-5(2)9-8(11)4-7(6)10/h4H,3H2,1-2H3,(H2,9,10,11)
    • InChI Key: SSTDHRRYEGDLAD-UHFFFAOYSA-N
    • SMILES: OC1=CC(NC(C)=C1CC)=O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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